Cas no 2002264-56-2 (4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2002264-56-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6454458
• PubChem ID: 165469889
• Update Time: 2025-05-19

4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo3,2-cpyridine
• EN300-1076422
• 2002264-56-2
• 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine

• Inchi： 1S/C12H19NO/c1-4-12(9(2)3)10-6-8-14-11(10)5-7-13-12/h6,8-9,13H,4-5,7H2,1-3H3
• InChI Key： NQWIHZAHRUBRFV-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2(CC)C(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo3,2-cpyridine

Introduction to 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 2002264-56-2)

4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine, identified by its CAS number 2002264-56-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fused pyridine-furan derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its fused ring system and alkyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The furo[3,2-c]pyridine core of this compound is particularly noteworthy due to its presence in several bioactive natural products and synthetic molecules. Fused heterocycles of this nature often exhibit enhanced binding affinity and selectivity towards biological targets, which is a critical factor in the design of novel therapeutic agents. The ethyl and propan-2-yl substituents attached to the pyridine ring introduce additional conformational flexibility and electronic modulation, further influencing the compound's pharmacological profile.

In recent years, there has been a growing interest in exploring the pharmacological potential of furo[3,2-c]pyridine derivatives. These compounds have been investigated for their activities in various disease models, including cancer, inflammation, and neurodegenerative disorders. The structural motif is particularly relevant in the context of kinase inhibition, where the fused ring system can mimic natural substrates or transition states, thereby facilitating high-affinity binding.

One of the most compelling aspects of 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine is its synthetic accessibility. The presence of readily available starting materials and well-established synthetic routes allows for efficient preparation of this compound and its derivatives. This accessibility is crucial for medicinal chemists who require multiple analogs for structure-activity relationship (SAR) studies. The ability to modify the substituents while retaining the core furo[3,2-c]pyridine scaffold provides a versatile platform for optimizing pharmacokinetic properties and target engagement.

Recent advancements in computational chemistry have further enhanced the understanding of the molecular interactions involving 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine. Molecular docking simulations have been employed to predict binding modes with various biological targets, such as protein kinases and transcription factors. These studies have revealed that the compound can adopt multiple conformations that are compatible with different binding pockets, suggesting its potential as a lead molecule for drug development.

The pharmacological evaluation of 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine has shown promising results in preclinical studies. Initial assays have indicated activity against several cancer cell lines, with particular efficacy observed in models of triple-negative breast cancer and small cell lung cancer. The mechanism of action appears to involve inhibition of key signaling pathways that are aberrantly activated in these diseases. Additionally, the compound has demonstrated anti-inflammatory properties by modulating cytokine production and reducing oxidative stress in vitro.

The synthesis of 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine involves a multi-step process that begins with the formation of the furo[3,2-c]pyridine core through a cyclization reaction. Subsequent alkylation steps introduce the ethyl and propan-2-yl groups at specific positions on the ring system. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving regioselective functionalization without compromising yield or purity.

In conclusion, 4-ethyl-4-(propan-2-yl)-4H ,5 H ,6 H ,7 H -furo [ 3 , 2 - c ] py rid ine ( CAS No . 200226 64 -56 - 2 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The compound's potential as a therapeutic agent is further supported by its synthetic feasibility and computational insights into its molecular interactions. As research in this area continues to progress, furo [ 3 , 2 - c ] py rid ine derivatives like this one are poised to play a crucial role in addressing unmet medical needs across multiple therapeutic domains . p >